Methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate
• InChI: InChI=1S/C12H16O3/c1-12(2,11(14)15-3)10(13)9-7-5-4-6-8-9/h4-8,10,13H,1-3H3
• InChI Key: FEXPAJSNUASWDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C1=CC=CC=C1)O)C(=O)OC

Description

Methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50 milligram sample of the prepared hydroxy-ester is pyrolyzed in a sealed tube at 200° C. for 30 minutes. Analysis of the pyrolyzate by liquid chromatography indicates the following composition: 93% of unreacted starting material and 7% of a 1:1 mixture of benzaldehyde and methyl isobutyrate.